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Introduction

Dorsomorphin, also known as Compound C, is a widely utilized small molecule inhibitor in
biomedical research. It functions as a potent, selective, and reversible ATP-competitive inhibitor
of AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1]
[2][3][4] The Ki value for its inhibition of AMPK is 109 nM.[1][2][3][4] Additionally, Dorsomorphin
is recognized as an inhibitor of the bone morphogenetic protein (BMP) signaling pathway by
targeting type | BMP receptors ALK2, ALK3, and ALK6.[2][3][5][6][7] This dual activity makes it
a valuable tool for studying a variety of cellular processes, including metabolism, cell
differentiation, and developmental biology.

This document provides detailed information on the synthesis and purification of Dorsomorphin,
along with protocols for its use in in-vitro kinase assays.

Synthesis and Purification of Dorsomorphin

Dorsomorphin is a synthetic compound. The following protocol is based on a convergent
synthesis strategy.

Synthetic Protocol

A common route for Dorsomorphin synthesis involves a multi-step process. An adapted
Mitsunobu reaction can be employed for the synthesis of Dorsomorphin and its analogs.[8] A

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3075087?utm_src=pdf-interest
https://www.apexbt.com/dorsomorphin.html
https://www.medchemexpress.com/search.html?q=Dorsomorphin-&ft=&fa=&fp=
https://www.selleckchem.com/products/dorsomorphin.html
https://www.medchemexpress.com/dorsomorphin.html
https://www.apexbt.com/dorsomorphin.html
https://www.medchemexpress.com/search.html?q=Dorsomorphin-&ft=&fa=&fp=
https://www.selleckchem.com/products/dorsomorphin.html
https://www.medchemexpress.com/dorsomorphin.html
https://www.medchemexpress.com/search.html?q=Dorsomorphin-&ft=&fa=&fp=
https://www.selleckchem.com/products/dorsomorphin.html
https://www.glpbio.com/dorsomorphin-2hcl.html
https://www.selleckchem.com/products/dorsomorphin-2hcl.html
https://www.stemcell.com/products/dorsomorphin.html
https://www.mdpi.com/1420-3049/30/11/2258
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3075087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

key step involves the demethylation of a precursor followed by alkylation.[8]

Reagents and Conditions for a key synthetic step:

Step Reagents Conditions

Demethylation BBrs, CH2Cl2 -78°C,1h
1-(2-chloroethyl) piperidine,

Alkylation ( yD) pip 60 °C, 16 h
K2COs, DMF

This table summarizes a crucial part of the synthesis process as described in the literature.[8]

Purification Protocol

The final product is typically purified by flash chromatography.

Purification Parameters:

Parameter Value

Stationary Phase Silica gel

Mobile Phase Hexane/Ethyl Acetate

Gradient 6:1 to 9:1 (Hexane:Ethyl Acetate)

Following synthesis and purification, a yellowish solid of Dorsomorphin is obtained.[8] The
reported yield for a two-stage process is approximately 18%.[8]

Quantitative Data Summary
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Parameter Value Reference
AMPK Inhibition (Ki) 109 nM (1102131141
BMP Signaling Inhibition 0.47 uM (for BMP4-induced o

(IC50) SMAD phosphorylation)

Synthesis Yield 18% (over two stages) [8]

Purity > 98% (by HPLC)

Experimental Protocols
In Vitro AMPK Inhibition Assay

This protocol is designed to assess the inhibitory activity of Dorsomorphin on partially purified
AMPK from rat liver.[3][6]

Materials:

Partially purified rat liver AMPK (to the blue-Sepharose step)
e Dorsomorphin (Compound C)

« AMP (100 pM)

e ATP (100 uM, containing 0.5 uCi 33P-ATP per reaction)

o SAMS peptide substrate (50 uM)

o Assay Buffer (40 mM HEPES, pH 7.0, 80 mM NacCl, 0.8 mM EDTA, 5 mM MgClz, 0.025%
BSA, 0.8 mM DTT)

¢ 1% Phosphoric Acid (H3POa)

96-well MultiScreen plates

Procedure:
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e Prepare a 100 pL reaction mixture containing AMP, ATP, and SAMS peptide in the assay
buffer.

e Add the desired concentration of Dorsomorphin to the reaction mixture.

« Initiate the reaction by adding the partially purified AMPK enzyme.

 Incubate the reaction at 30°C for 30 minutes.

o Stop the reaction by adding 80 uL of 1% H3POa.

o Transfer 100 pL of the stopped reaction to a 96-well MultiScreen plate.

e Wash the plate three times with 1% H3POa.

o Determine the amount of incorporated 33P into the SAMS peptide using a suitable counter.

o Calculate the inhibition by comparing the activity in the presence of Dorsomorphin to a
vehicle control.

Visualizations
Signaling Pathways of Dorsomorphin Inhibition
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Caption: Dorsomorphin's inhibitory action on AMPK and BMP signaling pathways.

General Experimental Workflow for Dorsomorphin
Application
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Caption: A generalized workflow from synthesis to data analysis for Dorsomorphin.

© 2025 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b3075087?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3075087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. apexbt.com [apexbt.com]

. medchemexpress.com [medchemexpress.com]
. selleckchem.com [selleckchem.com]

. medchemexpress.com [medchemexpress.com]
. glpbio.com [glpbio.com]

. selleckchem.com [selleckchem.com]

. stemcell.com [stemcell.com]

°
[e0) ~ » (&) EEN w N =

. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Dorsomorphin
(Compound C)]. BenchChem, [2025]. [Online PDF]. Available at:
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protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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